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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzamide

CAS No.: 89642-23-9

Cat. No.: B1267391

Get Quote

Technical Profile: 5-Bromo-2-nitrobenzamide
Material Safety, Synthesis, and Application Guide

Executive Summary
5-Bromo-2-nitrobenzamide (CAS: 7465-42-1) is a critical halogenated nitroaromatic scaffold

used primarily as an intermediate in the synthesis of bioactive nitrogen heterocycles.[1][2][3][4]

[5][6][7][8] Its structural motif—possessing an electrophilic nitro group, a nucleophilic amide

precursor, and a modifiable bromine handle—makes it an essential building block for

quinazolinone-based pharmaceuticals, including PARP inhibitors (e.g., Olaparib analogs) and

antimicrobial agents.

This guide moves beyond standard MSDS requirements to provide researchers with a strategic

framework for safe handling, quality control, and synthetic application.[9]
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Before introducing this material into a workflow, its identity must be validated.[9] Public

databases frequently conflate this amide with its aldehyde or acid analogs.[9]

1.1 Core Identity
Parameter Specification

Chemical Name 5-Bromo-2-nitrobenzamide

CAS Registry Number 7465-42-1

Molecular Formula C₇H₅BrN₂O₃

Molecular Weight 245.03 g/mol

SMILES NC(=O)C1=C(N(=O)=O)C=CC(Br)=C1

Appearance Pale yellow to tan crystalline solid

1.2 Critical Physicochemical Properties
Note: Due to frequent database conflation with 5-bromo-2-nitrobenzaldehyde, experimental

verification of the melting point is recommended for new batches.

Property Value / Observation Operational Implication

Melting Point
~170–176°C

(Predicted/Analogous)

QC Check: Perform capillary

melting point analysis upon

receipt. Significant deviation

(<165°C) indicates hydrolysis

to the acid.[9]

Solubility DMSO, DMF, hot Ethanol

Soluble in polar aprotic

solvents.[9] Poor solubility in

water and non-polar organics

(Hexane).[9]

Stability Moisture Sensitive

The amide bond is susceptible

to hydrolysis under acidic/basic

conditions.[9] Store under inert

atmosphere.
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Part 2: Strategic Safety & Toxicology (The "MSDS" Core)
While classified primarily as an irritant, the nitro-aromatic nature of this compound necessitates

specific precautions against sensitization and potential energetic decomposition during scale-

up.[9]

2.1 GHS Hazard Classification[9]
H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

2.2 Advanced Handling Protocol (Decision Tree)
Standard "wear gloves" advice is insufficient. The following decision tree outlines the

operational safety logic based on the physical state of the material.
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Handling 5-Bromo-2-nitrobenzamide

Assess Physical State

Dry Solid / Powder Solvated (DMSO/DMF)

Risk: Dust Inhalation & Sensitization Risk: Rapid Transdermal Absorption

Control: Weigh in Fume Hood
Use Static-Dissipative Tools

Control: Double Nitrile Gloves
Splash Goggles

Disposal: Segregate as
Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational safety logic for handling halogenated nitro-benzamides. Note the

distinction between dust control and absorption prevention.

2.3 Toxicology Insight
Nitrogenous Aromatics: Like many nitro-aromatics, this compound has the potential to induce

methemoglobinemia if absorbed in significant quantities, although it is less volatile than

nitrobenzene.

Sensitization: Repeated handling of the dry powder without respiratory protection may lead

to allergic dermatitis.[9]
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Part 3: Synthetic Utility & Mechanism
The primary value of 5-Bromo-2-nitrobenzamide lies in its conversion to 6-bromo-4(3H)-

quinazolinone, a versatile scaffold for drug discovery.

3.1 The Quinazolinone Pathway
The synthesis typically involves two key mechanistic steps:

Reduction: The nitro group (-NO₂) is reduced to an amine (-NH₂), yielding 2-amino-5-

bromobenzamide.[9]

Cyclization: The resulting anthranilamide derivative reacts with a one-carbon source (e.g.,

Formic acid, Triethyl orthoformate) to close the pyrimidine ring.[9]

3.2 Reaction Workflow Visualization
The following diagram illustrates the transformation pathway, highlighting the retention of the

bromine "handle" for future cross-coupling (e.g., Suzuki-Miyaura).

5-Bromo-2-nitrobenzamide
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2-Amino-5-bromobenzamide
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(HC(OEt)3 / Reflux)
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(Suzuki/Buchwald)

Bioactive Heterocycles
(e.g., PARP Inhibitors)

Click to download full resolution via product page

Figure 2: Synthetic pathway from 5-Bromo-2-nitrobenzamide to bioactive quinazolinone

scaffolds.

Part 4: Operational Protocols
4.1 Quality Control (Self-Validating System)
Do not assume commercial purity. Run this check upon receipt:

TLC Analysis:

Solvent System: Ethyl Acetate:Hexane (1:1).[9]

Visualization: UV (254 nm).[9] The nitro group quenches fluorescence strongly.[9]
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Expectation: A single spot.[9] If a lower Rf spot (tailing) appears, it suggests hydrolysis to

the carboxylic acid.[9]

1H-NMR Validation:

Look for the amide protons (broad singlets) around 7.5–8.0 ppm (DMSO-d6).[9]

Confirm the absence of the aldehyde proton (~10 ppm), a common contaminant from

incomplete oxidation during manufacturing.[9]

4.2 Synthesis Protocol: Reduction to 2-Amino-5-bromobenzamide
This protocol is adapted for a 10 mmol scale.[9]

Setup: 3-neck round bottom flask, mechanical stirrer, reflux condenser.

Reagents: Suspend 5-Bromo-2-nitrobenzamide (2.45 g, 10 mmol) in Ethanol (50 mL) and

Water (10 mL).

Catalyst: Add Iron powder (3 eq) and Ammonium Chloride (0.5 eq).

Reaction: Heat to reflux (80°C) for 2–4 hours. Monitor by TLC (the amine will be more polar

and fluorescent under UV).[9]

Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate.

Yield: The product (2-amino-5-bromobenzamide) typically precipitates upon

cooling/concentration.[9]

4.3 Emergency Spill Response
Dry Spill: Do NOT dry sweep.[9] Dampen with water or PEG-400 to prevent dust generation,

then scoop into a halogenated waste container.[9]

Wet Spill: Absorb with vermiculite.[9] Clean surface with a mild detergent; avoid strong alkalis

which may hydrolyze the amide and release ammonia.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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